Cas no 1009376-98-0 (1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate)
1009376-98-0 structure
Product Name:1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
CAS No:1009376-98-0
MF:C13H23NO4
MW:257.3260242939
MDL:MFCD30719346
CID:4558880
PubChem ID:59277660
Update Time:2024-11-06
1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
- SB23102
- 3-Methyl (3S,6R)-1-Boc-6-methylpiperidine-3-carboxylate
- 1-t-Butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
- (3S,6R)-1-tert-Butyl 3-Methyl 6-Methylpiperidine-1,3-dicarboxylate
- 1-O-tert-butyl 3-O-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
- 1,3-Piperidinedicarboxylic acid, 6-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,6R)-
- MFCD30719346
- SCHEMBL3302201
- 1-tert-butyl3-methyl(3S,6R)-6-methylpiperidine-1,3-dicarboxylate
- AS-54032
- P17422
- DTXSID701142583
- CS-0052374
- AKOS037644584
- 1009376-98-0
- HDRXORRYMWSTTC-ZJUUUORDSA-N
- 1-(1,1-Dimethylethyl) 3-methyl (3S,6R)-6-methyl-1,3-piperidinedicarboxylate
- 1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
-
- MDL： MFCD30719346
- Inchi： 1S/C13H23NO4/c1-9-6-7-10(11(15)17-5)8-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10+/m1/s1
- InChI Key： HDRXORRYMWSTTC-ZJUUUORDSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)OC)CC[C@H]1C)=O
Computed Properties
- Exact Mass: 257.162708g/mol
- Monoisotopic Mass: 257.162708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 257.33g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8
1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM555375-250mg |
1-tert-Butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 95%+ | 250mg |
$213 | 2022-09-04 | |
| Chemenu | CM555375-1g |
1-tert-Butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 95%+ | 1g |
$623 | 2022-09-04 | |
| eNovation Chemicals LLC | D587725-250MG |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 250mg |
$165 | 2024-07-21 | |
| eNovation Chemicals LLC | D587725-500MG |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 500mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D587725-1G |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 1g |
$305 | 2024-07-21 | |
| eNovation Chemicals LLC | D587725-5G |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 5g |
$1220 | 2024-07-21 | |
| eNovation Chemicals LLC | D587725-10G |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 10g |
$2265 | 2024-07-21 | |
| eNovation Chemicals LLC | D587725-25G |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 25g |
$4990 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS2133-250MG |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 250MG |
￥ 831.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZS2133-500MG |
1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate |
1009376-98-0 | 97% | 500MG |
￥ 1,597.00 | 2023-03-17 |
1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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